3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile

• CAS No.: 106695-72-1
• Molecular Formula: C12H7NO3
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 3-acetyl-2-oxochromene-4-carbonitrile
• InChI: InChI=1S/C12H7NO3/c1-7(14)11-9(6-13)8-4-2-3-5-10(8)16-12(11)15/h2-5H,1H3
• InChI Key: KMRFOUKBAZNGEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=CC=CC=C2OC1=O)C#N

Description

3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile is a chemical compound belonging to the benzopyran family. Benzopyrans are known for their diverse biological activities and are widely used in medicinal chemistry. This compound is characterized by its unique structure, which includes an acetyl group, an oxo group, and a carbonitrile group attached to a benzopyran ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile typically involves the reaction of salicylaldehyde with alkyl cyanoacetates. This reaction is carried out under basic conditions, often using ammonium acetate as a catalyst. The reaction proceeds through a series of condensation and cyclization steps to form the desired benzopyran derivative .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Solvent-free methods and green chemistry approaches are often employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can convert the carbonitrile group to an amine group.

Substitution: The acetyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Substitution reactions often require catalysts like palladium on carbon or Lewis acids.

Major Products

The major products formed from these reactions include various substituted benzopyran derivatives, which can exhibit different biological activities .

Scientific Research Applications

3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for its anti-inflammatory and antioxidant effects.

Industry: It is used in the production of dyes, fragrances, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile involves its interaction with various molecular targets. The compound can inhibit specific enzymes or receptors, leading to its biological effects. For example, it may inhibit the activity of certain kinases or interact with DNA to exert its anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Coumarin: A naturally occurring benzopyran derivative known for its anticoagulant properties.

7-Hydroxycoumarin: Another benzopyran derivative with significant biological activities, including antimicrobial and anticancer effects.

Uniqueness

3-Acetyl-2-oxo-2H-1-benzopyran-4-carbonitrile is unique due to its specific functional groups, which confer distinct chemical reactivity and biological activity. Its combination of acetyl, oxo, and carbonitrile groups makes it a versatile compound for various applications in research and industry .